Cas no 78830-79-2 (Benzene,2,4-dichloro-1-(2,2-diethoxyethoxy)-)

• Product Name: Benzene,2,4-dichloro-1-(2,2-diethoxyethoxy)-
• CAS No: 78830-79-2
• MF: C₁₂H₁₆Cl₂O₃
• MW: 279.159642219543
• CID: 562033
• PubChem ID: 2781971
• Update Time: 2025-04-19

Benzene,2,4-dichloro-1-(2,2-diethoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,2,4-dichloro-1-(2,2-diethoxyethoxy)-
• 2,4-DICHLORO-1-(2,2-DIETHOXYETHOXY)BENZENE
• 2,3:4,6-DI-O-ISOPROPYLIDENE-A-L-SORBOFURANOSE
• 78830-79-2
• SCHEMBL11514164
• FT-0609997
• DTXSID00381902
• AKOS009159423

• Inchi： 1S/C12H16Cl2O3/c1-3-15-12(16-4-2)8-17-11-6-5-9(13)7-10(11)14/h5-7,12H,3-4,8H2,1-2H3
• InChI Key： RXEDUFZDANCCBS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(OCC)OCC)Cl

Computed Properties

• Exact Mass: 278.04800
• Monoisotopic Mass: 278.0476498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.198
• Boiling Point: 350.8°C at 760 mmHg
• Flash Point: 122.9°C
• Refractive Index: 1.507
• PSA: 27.69000
• LogP: 3.77130